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Compound of Interest

Compound Name: Quin-C7

CAS No.: 871100-12-8

Cat. No.: B3161580

Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Quin-C7, a potent and selective antagonist for the formyl peptide

receptor 2 (FPR2/ALX). Adherence to these procedures is critical for protecting personnel and

maintaining the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Quin-C7 is not readily available in public

domains, a comprehensive risk assessment should be conducted based on the known

characteristics of the compound and general laboratory safety principles for handling potent,

biologically active small molecules. The following personal protective equipment (PPE) is

mandatory to prevent skin and respiratory exposure.

Recommended Personal Protective Equipment (PPE) for Handling Quin-C7:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always use two

pairs of gloves when handling

the pure compound or

concentrated solutions.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat

A buttoned lab coat should be

worn to protect skin and

clothing.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the lyophilized powder outside

of a certified chemical fume

hood to prevent inhalation.

Operational Plan: From Receipt to Reconstitution
Proper handling of Quin-C7 from the moment it arrives in the laboratory is crucial for safety and

for preserving the compound's activity.

Step-by-Step Handling Protocol:

Receiving and Storage:

Upon receipt, inspect the container for any damage.

The lyophilized powder can be stored at room temperature for several weeks.[1]

For long-term storage, keep the unopened vial at -20°C.[1]

Reconstitution:

Before opening, bring the vial to room temperature to prevent condensation.
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Centrifuge the vial at 10,000 x g for 5 minutes to ensure all the lyophilized powder is at the

bottom.[1]

Carefully open the vial in a chemical fume hood.

Add the desired solvent (e.g., DMSO for stock solutions up to 100 mM, or pure water for

high-micromolar concentrations) directly to the vial.[1]

Gently tap and roll the vial to dissolve the compound. Avoid vigorous vortexing; light

vortexing for a maximum of 3 seconds is acceptable if necessary.[1]

Storage of Reconstituted Solutions:

Storage Condition Duration Notes

Stock Solutions (-20°C) Up to 6 months

Aliquot into single-use vials to

avoid repeated freeze-thaw

cycles.[1]

Working Solutions (4°C) Up to 1 week

Prepare fresh solutions just

before use for optimal

biological activity.[1]

Disposal Plan
All materials contaminated with Quin-C7, including empty vials, pipette tips, and gloves, should

be treated as hazardous chemical waste.

Waste Disposal Protocol:

Segregation:

Collect all solid waste (gloves, wipes, vials) in a dedicated, clearly labeled hazardous

waste container.

Collect all liquid waste containing Quin-C7 in a separate, sealed, and labeled hazardous

waste container.
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Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EH&S) department.

Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Handling Quin-C7
The following diagram illustrates the key steps and decision points in the safe handling of

Quin-C7.
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Quin-C7 Handling Workflow
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Caption: Workflow for the safe handling of Quin-C7 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3161580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

